molecular formula C21H17N5O4S B2369425 N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide CAS No. 868225-95-0

N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

Cat. No.: B2369425
CAS No.: 868225-95-0
M. Wt: 435.46
InChI Key: JKTHDAODXVAFPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C21H17N5O4S and its molecular weight is 435.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

Research has been conducted on the synthesis and reactivity of compounds related to N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide. The studies involve coupling reactions, treatment with thioamides, and subsequent oxidations to produce complex molecules with potential for further functionalization. These synthetic approaches provide a foundation for developing diverse chemical entities for various applications, including medicinal chemistry and material science (Aleksandrov & El’chaninov, 2017).

Anticancer and Antimicrobial Potential

Compounds structurally similar to the queried chemical have been investigated for their potential as cyclin-dependent kinase 2 (CDK2) inhibitors, showing promising anticancer activity. These studies involve the design, synthesis, and evaluation of derivatives, highlighting the importance of naphthyl and thienyl moieties in contributing to significant biological activities. The research also encompasses docking studies to understand the molecular interactions with the CDK2 enzyme, providing insights into the design of more potent inhibitors (Abdel-Rahman et al., 2021).

Applications in Fluorescence and Chemical Studies

Another avenue of research involves the development of fluorescent probes based on naphthalene derivatives for studying dynamic protein interactions. These compounds demonstrate solvatochromic fluorescence, which is highly sensitive to changes in the local solvent environment. Such properties make them useful tools in biochemistry and cellular biology for probing protein-protein interactions, with advantages including greater chemical stability and longer wavelength excitation (Loving & Imperiali, 2008).

Antimicrobial and Antifungal Activities

Further studies have explored the antimicrobial and antifungal activities of naphtho-fused heterocyclic compounds, including derivatives of the chemical . These investigations have led to the synthesis of new compounds with significant bioactivity, contributing to the search for new therapeutic agents against various bacterial and fungal pathogens (Chambhare et al., 2003).

Properties

IUPAC Name

N-[4-amino-2-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17N5O4S/c22-18-17(24-19(28)15-9-4-10-30-15)20(29)26-21(25-18)31-11-16(27)23-14-8-3-6-12-5-1-2-7-13(12)14/h1-10H,11H2,(H,23,27)(H,24,28)(H3,22,25,26,29)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKTHDAODXVAFPZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NC(=C(C(=O)N3)NC(=O)C4=CC=CO4)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17N5O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

435.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.